Cas no 62283-90-3 (1,4-Dithia-7,10,13-triazacyclopentadecane-6,14-dione)

1,4-Dithia-7,10,13-triazacyclopentadecane-6,14-dione structure
62283-90-3 structure
Product Name:1,4-Dithia-7,10,13-triazacyclopentadecane-6,14-dione
CAS No:62283-90-3
MF:C10H19N3O2S2
MW:277.406759500504
CID:450932
PubChem ID:12342762
Update Time:2025-04-19

1,4-Dithia-7,10,13-triazacyclopentadecane-6,14-dione Chemical and Physical Properties

Names and Identifiers

    • 1,4-Dithia-7,10,13-triazacyclopentadecane-6,14-dione
    • DTXSID50492279
    • 62283-90-3
    • Inchi: 1S/C10H19N3O2S2/c14-9-7-16-5-6-17-8-10(15)13-4-2-11-1-3-12-9/h11H,1-8H2,(H,12,14)(H,13,15)
    • InChI Key: SBILQBFPAAYFON-UHFFFAOYSA-N
    • SMILES: S1CC(NCCNCCNC(CSCC1)=O)=O

Computed Properties

  • Exact Mass: 277.09207
  • Monoisotopic Mass: 277.09186920g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 121Ų

Experimental Properties

  • PSA: 70.23
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